Cas no 1805422-37-0 (2-Cyano-5-(difluoromethyl)-3-fluoropyridine-6-carbonyl chloride)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-6-carbonyl chloride
• CAS No: 1805422-37-0
• MF: C₈H₂ClF₃N₂O
• MW: 234.562490940094
• CID: 4872208
• Update Time: 2025-05-19

2-Cyano-5-(difluoromethyl)-3-fluoropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-6-carbonyl chloride

• Inchi： 1S/C8H2ClF3N2O/c9-7(15)6-3(8(11)12)1-4(10)5(2-13)14-6/h1,8H
• InChI Key： NXIMOPVCWZLTLH-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=CC(=C(C#N)N=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.5
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-6-carbonyl chloride

Comprehensive Overview of 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-6-carbonyl chloride (CAS No. 1805422-37-0)

2-Cyano-5-(difluoromethyl)-3-fluoropyridine-6-carbonyl chloride (CAS No. 1805422-37-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a cyano group, difluoromethyl group, and carbonyl chloride functionality. These attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of crop protection agents and small-molecule therapeutics.

The compound's CAS number 1805422-37-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Its structural complexity and functional diversity align with current trends in precision chemistry, where tailored molecular designs are increasingly demanded for sustainable agriculture and targeted drug discovery. Recent studies highlight its potential role in addressing challenges like pest resistance and disease modulation, topics frequently searched in academic and industrial circles.

From a synthetic perspective, 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-6-carbonyl chloride exemplifies advancements in fluorinated building blocks, a hot topic in modern medicinal chemistry. Fluorination strategies are widely explored to enhance compound stability, bioavailability, and binding affinity—key factors driving its inclusion in high-throughput screening libraries. The carbonyl chloride moiety further enables versatile derivatization, making it a sought-after reagent for amide coupling reactions and peptide mimetics development.

Environmental and safety considerations are integral to discussions around this compound. While not classified as hazardous under standard regulations, its handling requires adherence to Good Laboratory Practices (GLP). Researchers often query storage conditions and compatibility with common solvents, reflecting broader industry concerns about green chemistry and waste reduction. Innovations in catalytic processes involving this intermediate are also gaining traction, aligning with the global push for atom-efficient syntheses.

Market analysts note rising demand for fluoropyridine-based intermediates like CAS 1805422-37-0, driven by expanding applications in crop science and oncology research. Patent filings referencing this compound have surged, particularly in areas addressing fungal pathogens and kinase inhibitors—topics frequently appearing in search engine analytics. Its relevance to integrated pest management (IPM) systems further underscores its commercial viability.

In analytical characterization, techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography are typically employed to verify the purity and structure of 2-Cyano-5-(difluoromethyl)-3-fluoropyridine-6-carbonyl chloride. These methods cater to the stringent quality standards required in GMP-compliant production, another frequently searched term among manufacturers. The compound's chromatographic behavior and stability under various pH conditions are also subjects of ongoing investigation.

Looking ahead, the trajectory for CAS 1805422-37-0 appears promising, with research pivoting toward structure-activity relationship (SAR) studies and bioconjugation techniques. As the scientific community prioritizes molecular diversity and scalable synthesis, this compound is poised to remain a cornerstone in cutting-edge chemical innovation.